Cas no 1346601-84-0 (N-(Methyl-d3) Zonisamide)

• Product Name: N-(Methyl-d3) Zonisamide
• CAS No: 1346601-84-0
• MF: C₉H₁₀N₂O₃S
• MW: 229.270785808563
• CID: 4553742
• Update Time: 2025-06-12

N-(Methyl-d3) Zonisamide Chemical and Physical Properties

Names and Identifiers

• N-(Methyl-d3) Zonisamide
• 1-(1,2-benzoxazol-3-yl)-N-(trideuteriomethyl)methanesulfonamide
• Zonisamide Impurity 3-d3

• Inchi： 1S/C9H10N2O3S/c1-10-15(12,13)6-8-7-4-2-3-5-9(7)14-11-8/h2-5,10H,6H2,1H3/i1D3
• InChI Key： IFLCNEUQVNHBJU-FIBGUPNXSA-N
• SMILES： C(C1C2=CC=CC=C2ON=1)S(NC([2H])([2H])[2H])(=O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 416.7±47.0 °C at 760 mmHg
• Flash Point: 205.8±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(Methyl-d3) Zonisamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on N-(Methyl-d3) Zonisamide

Comprehensive Overview of N-(Methyl-d3) Zonisamide (CAS No. 1346601-84-0): Applications and Research Insights

N-(Methyl-d3) Zonisamide, identified by its CAS number 1346601-84-0, is a deuterated analog of the well-known antiepileptic drug Zonisamide. This compound has garnered significant attention in pharmaceutical research due to its unique isotopic labeling, which enhances metabolic stability and facilitates advanced pharmacokinetic studies. The incorporation of deuterium (d3) at the methyl group position improves the compound's resistance to enzymatic degradation, making it a valuable tool for drug development and biomedical research.

In recent years, the demand for deuterated compounds like N-(Methyl-d3) Zonisamide has surged, driven by their applications in precision medicine and isotope effect studies. Researchers are particularly interested in how deuterium substitution influences drug metabolism, efficacy, and safety profiles. This aligns with the growing trend of personalized therapeutics, where tailored treatments are developed based on individual patient responses. The compound’s CAS No. 1346601-84-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most common queries related to N-(Methyl-d3) Zonisamide revolves around its synthetic pathways and analytical characterization. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm its structural integrity and isotopic purity. These methods are critical for ensuring the compound’s suitability in clinical trials and preclinical studies. Additionally, the compound’s stability under various physiological conditions is a key focus area, as it directly impacts its utility in long-term therapeutic regimens.

The pharmaceutical industry is also exploring the potential of N-(Methyl-d3) Zonisamide in drug-drug interaction studies. Given the increasing complexity of polypharmacy, understanding how deuterated drugs interact with other medications is essential for minimizing adverse effects. This compound serves as a model for investigating such interactions, particularly in the context of CNS disorders like epilepsy and Parkinson’s disease. Its CAS No. 1346601-84-0 is often cited in patents and research papers, underscoring its importance in neurological drug development.

Another hot topic linked to N-(Methyl-d3) Zonisamide is its role in bioavailability enhancement. Deuterium labeling has been shown to alter the absorption and distribution kinetics of drugs, potentially improving their therapeutic outcomes. This has led to increased interest in the compound’s formulation strategies, with researchers examining various delivery systems to optimize its performance. Such studies are particularly relevant in the era of nanomedicine, where innovative carriers are being designed to enhance drug delivery efficiency.

From a commercial perspective, N-(Methyl-d3) Zonisamide is available through specialized chemical suppliers and research reagent providers. Its CAS No. 1346601-84-0 is a critical identifier for procurement, ensuring researchers obtain the correct isotopically labeled variant. The compound’s pricing and availability are frequently discussed in online forums, reflecting its niche yet vital role in pharmaceutical R&D.

In summary, N-(Methyl-d3) Zonisamide (CAS No. 1346601-84-0) represents a pivotal advancement in deuterated pharmaceuticals. Its applications span from metabolic studies to therapeutic optimization, aligning with contemporary trends in drug discovery and patient-centric care. As research continues to unveil its full potential, this compound is poised to remain a cornerstone in the evolving landscape of precision medicine.